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Compound of Interest

Compound Name: S-p-Methylbenzyl-L-cysteine

Cat. No.: B554655 Get Quote

An In-depth Technical Guide to S-p-Methylbenzyl-L-cysteine

Introduction
S-p-Methylbenzyl-L-cysteine is a derivative of the naturally occurring amino acid L-cysteine,

characterized by the attachment of a p-methylbenzyl group to the sulfur atom.[1] This

modification enhances its reactivity and solubility, making it a compound of significant interest

in pharmaceutical research, biochemistry, and drug development.[2] Its potential applications

are diverse, ranging from roles in cancer treatment and neuroprotection to antioxidant research

and protein engineering.[2] This document provides a comprehensive overview of its chemical

structure, properties, synthesis, and known biological activities, tailored for researchers and

professionals in the life sciences.

Chemical Structure and Properties
S-p-Methylbenzyl-L-cysteine is a chiral molecule with the L-configuration at the α-carbon.[1]

The presence of both hydrophilic amino acid functionalities and a lipophilic aromatic group

gives it an amphiphilic character, influencing its solubility.[1] At physiological pH, it exists

predominantly as a zwitterion.[1]
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Figure 1: Chemical structure of S-p-Methylbenzyl-L-cysteine.

Physicochemical Properties
A summary of the key physicochemical properties of S-p-Methylbenzyl-L-cysteine is

presented below.
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Property Value Reference(s)

IUPAC Name

(2R)-2-amino-3-[(4-

methylphenyl)methylsulfanyl]pr

opanoic acid

[1][3]

CAS Number 42294-52-0 [1][2][4][5][6][7]

Molecular Formula C₁₁H₁₅NO₂S [1][2][4][5][6][7]

Molecular Weight 225.31 g/mol [1][5][6]

Melting Point >195°C (with decomposition) [1][6]

Boiling Point (Predicted) 392.9 ± 42.0 °C [6]

Density (Predicted) 1.223 ± 0.06 g/cm³ [6]

pKa (Carboxylic Acid) ~2.1 [1][6]

pKa (Amino Group) ~9.8 [1]

Solubility

Slightly soluble in aqueous

acid (when heated).[6]

Solubility is influenced by both

polar (amino and carboxyl) and

non-polar (aromatic) groups.[1]

[1][6]

Appearance White solid [6]

Storage Temperature 2-8°C, sealed in dry conditions [2][6]

Biological Activities and Potential Applications
S-p-Methylbenzyl-L-cysteine exhibits a range of biological activities that make it a candidate

for therapeutic development and a tool for biochemical research.[1][2] Its structure allows for

interactions with various biomolecules, including the formation of disulfide bonds, which is

crucial in protein structure and stability.[1][2]

Key reported biological activities include:
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Antioxidant Properties: Like other cysteine derivatives, it may function as an antioxidant,

scavenging free radicals and protecting cells from oxidative stress.[1][2] This suggests

potential applications in preventing or treating diseases related to oxidative stress.[1][2]

Enzyme Inhibition: The compound has been shown to inhibit certain enzymes, a property

that could be leveraged in various therapeutic contexts.[1][2]

Cytotoxicity: Research has indicated potential cytotoxic effects against specific cancer cell

lines, highlighting its potential utility in oncology.[1]

Modulation of Cellular Pathways: It has been explored for its ability to modulate cellular

pathways, particularly in the contexts of cancer therapy and neuroprotection.[2]
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Biological Activities & Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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